Cas no 2155874-66-9 (7-methyl-8-nitro-1,2,4triazolo1,5-apyridin-2-amine)

7-methyl-8-nitro-1,2,4triazolo1,5-apyridin-2-amine structure
2155874-66-9 structure
Product Name:7-methyl-8-nitro-1,2,4triazolo1,5-apyridin-2-amine
CAS No:2155874-66-9
MF:C7H7N5O2
MW:193.162780046463
CID:6154642
PubChem ID:137332669
Update Time:2024-01-10

7-methyl-8-nitro-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-8-nitro-1,2,4triazolo1,5-apyridin-2-amine
    • 2155874-66-9
    • SY129529
    • 2-Amino-7-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridine
    • AKOS037630093
    • 7-Methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
    • EN300-1274714
    • MFCD31567115
    • Inchi: 1S/C7H7N5O2/c1-4-2-3-11-6(5(4)12(13)14)9-7(8)10-11/h2-3H,1H3,(H2,8,10)
    • InChI Key: QPKHGWJNSCMKAW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C)C=CN2C1=NC(N)=N2)=O

Computed Properties

  • Exact Mass: 193.05997448g/mol
  • Monoisotopic Mass: 193.05997448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 102Ų

7-methyl-8-nitro-1,2,4triazolo1,5-apyridin-2-amine Pricemore >>

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